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Compound of Interest

Compound Name:
(2-Bromo-6-

chlorophenyl)trimethylsilane

Cat. No.: B15198908

Get Quote

This guide provides essential safety protocols and handling procedures for (2-Bromo-6-
chlorophenyl)trimethylsilane. As a halogenated organosilane, this compound requires careful

management in a laboratory setting. The following information is synthesized from established

safety protocols for analogous chemical structures and is intended for use by trained

professionals in research, development, and other scientific applications.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for (2-Bromo-6-chlorophenyl)trimethylsilane is not

readily available, data from structurally similar halogenated organosilanes, such as

bromotrimethylsilane and other chlorinated compounds, indicate a number of potential hazards.

[1] These compounds are often flammable, corrosive, and can be toxic upon inhalation or

ingestion.[2]

Primary Hazards:

Corrosive: Likely to cause severe skin burns and eye damage upon contact.
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Flammable: Organosilane compounds can be flammable, with vapors potentially forming

explosive mixtures with air.[1][3] It is crucial to keep them away from heat, sparks, and open

flames.[3][4][5]

Toxic: May be harmful if inhaled, swallowed, or in contact with skin.[6] Inhalation may lead to

respiratory irritation.[2][7][8]

Reactivity: Some organosilanes react violently with water.

Hazard Category Potential Effects
Source Attribution (Similar
Compounds)

Skin Contact
Severe irritation and chemical

burns.[6][8]

Bromotrimethylsilane, (2-

Bromoethyl)trimethylsilane

Eye Contact

Serious eye damage,

potentially leading to

blindness.[1][6][8]

Bromotrimethylsilane,

Trimethylchlorosilane

Inhalation

Respiratory irritation,

dizziness, and potential organ

damage with prolonged

exposure.[2][7]

General Organosilanes,

Trimethylchlorosilane

Ingestion
Harmful or toxic if swallowed.

[6]

3-Bromo-2,4,6-trimethylaniline,

Trimethylchlorosilane

Flammability
Flammable liquid and vapor;

vapors may flash back.[1]

Bromotrimethylsilane, (2-

Bromovinyl)trimethylsilane

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive PPE strategy is non-negotiable when handling (2-Bromo-6-
chlorophenyl)trimethylsilane. The selection of appropriate PPE should be based on a

thorough risk assessment of the specific procedures being performed.

Hand Protection: Wear chemically resistant gloves.[3][7] Neoprene or nitrile rubber gloves

are often recommended for organosilanes. Always inspect gloves for integrity before use and
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change them immediately if contaminated.

Eye and Face Protection: Chemical splash goggles are mandatory.[3][9] For operations with

a higher risk of splashing, a face shield should be worn in addition to goggles.[9]

Skin and Body Protection: A flame-retardant lab coat is essential. For larger quantities or

procedures with a high risk of splashing, consider additional protective clothing.[4][6]

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

minimize inhalation of vapors.[3][7] If engineering controls are insufficient, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and acid gases should

be used.

Operational and Handling Protocols
Adherence to strict operational protocols is critical for ensuring a safe laboratory environment.

Workflow for Safe Handling:
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Caption: Workflow for handling (2-Bromo-6-chlorophenyl)trimethylsilane.
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Step-by-Step Handling Procedure:

Preparation: Before starting any work, ensure that a chemical fume hood is operational and

that all necessary PPE is correctly donned.[3] Locate the nearest emergency eyewash

station and safety shower.[4]

Chemical Transfer: Conduct all transfers of (2-Bromo-6-chlorophenyl)trimethylsilane
within a chemical fume hood to minimize vapor inhalation.[3] Use spark-proof tools and

ensure that all containers are properly grounded and bonded to prevent static discharge.[4]

[5]

Storage: Store the compound in a cool, dry, and well-ventilated area, away from heat and

sources of ignition.[3][4] The storage container should be tightly closed to prevent the escape

of vapors.[6][10]

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.

[3] Absorb the spill with an inert material such as vermiculite or sand and place it in a

suitable, labeled container for disposal.[4] Do not use combustible materials to absorb the

spill.

Emergency Response Plan
A clear and concise emergency response plan is crucial.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[6] Seek immediate medical

attention.

Skin Contact: Remove all contaminated clothing and immediately wash the affected skin with

plenty of soap and water.[6] Seek medical attention if irritation persists.[5]

Inhalation: Move the individual to fresh air.[6][7] If breathing is difficult, provide oxygen. If

breathing has stopped, administer artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting.[5] If the person is conscious, rinse their mouth with water.

[6] Seek immediate medical attention.
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Disposal Plan
Proper disposal of (2-Bromo-6-chlorophenyl)trimethylsilane and its containers is a critical

aspect of laboratory safety and environmental responsibility.

Waste Segregation: Halogenated organic waste must be collected separately from non-

halogenated waste.[11][12][13] This is crucial for proper disposal and often results in lower

disposal costs.[13]

Waste Containers: Use designated, clearly labeled, and compatible containers for

halogenated waste.[11][14] Ensure the containers are kept tightly closed except when

adding waste.[11][13]

Disposal Procedure: All chemical waste must be disposed of through a licensed hazardous

waste disposal facility.[12] Adhere to all local, state, and federal regulations for hazardous

waste disposal.[6] Under no circumstances should this chemical be disposed of down the

drain.[11][14]

By adhering to these safety and handling guidelines, you can mitigate the risks associated with

(2-Bromo-6-chlorophenyl)trimethylsilane and ensure a safe and productive research

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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